Cas no 596797-14-7 (Fmoc-d-dab(dde)-oh)

• Product Name: Fmoc-d-dab(dde)-oh
• CAS No: 596797-14-7
• MF: C₂₉H₃₂N₂O₆
• MW: 504.574188232422
• MDL: MFCD09265180
• CID: 950482
• Update Time: 2025-04-19

Fmoc-d-dab(dde)-oh Chemical and Physical Properties

Names and Identifiers

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl)amino)butanoic acid
• (2R)-4-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethylamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• Fmoc-(N-gamma-1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)-D-alpha,gamma-diaminobutyric acid
• Fmoc-D-Dab(Dde)-OH
• NA-FMOC-NG-(4,4-DIMETHYL-2,6-DIOXOCYCLOHEX-1-YLIDENE)ETHYL-D-2,4-DIAMINOBUTYRIC ACID
• (2R)-4-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• AmbotzFAA1318
• Fmoc-d-dab(dde)-oh

• MDL： MFCD09265180
• Inchi： 1S/C29H32N2O6/c1-17(26-24(32)14-29(2,3)15-25(26)33)30-13-12-23(27(34)35)31-28(36)37-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23,32H,12-16H2,1-3H3,(H,31,36)(H,34,35)/b30-17+/t23-/m1/s1
• InChI Key： AFBHGOUICAXOQZ-AJCQQECZSA-N
• SMILES： OC1=C(/C(/C)=N/CC[C@H](C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 504.22600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.252
• PSA: 121.80000
• LogP: 4.62440

Fmoc-d-dab(dde)-oh Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes